Cas no 36051-82-8 (6,8-Dichloro-4-hydroxycoumarin)

• Product Name: 6,8-Dichloro-4-hydroxycoumarin
• CAS No: 36051-82-8
• MF: C₉H₄Cl₂O₃
• MW: 231.032260894775
• MDL: MFCD01631132
• CID: 296073
• PubChem ID: 54691405
• Update Time: 2025-05-25

6,8-Dichloro-4-hydroxycoumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,6,8-dichloro-4-hydroxy-
• 6,8-dichloro-4-hydroxychromen-2-one
• 6,8-DICHLORO-4-HYDROXYCOUMARIN
• 4-Hydroxy-6,8-dichlor-cumarin
• 4-hydroxy-6,8-dichlorocoumarin
• 6,8-Dichlor-4-hydroxy-cumarin
• 6,8-dichloro-2-hydroxychromen-4-one
• 6,8-dichloro-4-hydroxy-chromen-2-one
• 6,8-Dichloro-4-hydroxy-2H-1-benzopyran-2-one
• DTXSID80715867
• PS-3628
• 6,8-Dichloro-4-hydroxycoumarin, AldrichCPR
• 36051-82-8
• MFCD01631132
• SCHEMBL3087727
• 6,8-dichloro-4-hydroxy-2H-chromen-2-one
• FT-0639296
• AKOS024286648
• 6,8-Dichloro-4-hydroxycoumarin

• MDL： MFCD01631132
• Inchi： 1S/C9H4Cl2O3/c10-4-1-5-7(12)3-8(13)14-9(5)6(11)2-4/h1-3,12H
• InChI Key： PCBFNVWYTUVIOL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(=CC(=O)OC=21)O)Cl

Computed Properties

• Exact Mass: 229.95400
• Monoisotopic Mass: 229.9537494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.699
• Boiling Point: 428.7°C at 760 mmHg
• Flash Point: 213.1°C
• Refractive Index: 1.675
• PSA: 50.44000
• LogP: 2.80540

6,8-Dichloro-4-hydroxycoumarin Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins

Additional information on 6,8-Dichloro-4-hydroxycoumarin

Comprehensive Overview of 6,8-Dichloro-4-hydroxycoumarin (CAS No. 36051-82-8): Properties, Applications, and Research Insights

6,8-Dichloro-4-hydroxycoumarin (CAS No. 36051-82-8) is a halogenated derivative of 4-hydroxycoumarin, a structural motif widely recognized for its biological and pharmacological significance. This compound belongs to the coumarin family, a class of heterocyclic molecules known for their diverse applications in medicinal chemistry, materials science, and agrochemical research. The presence of chlorine substituents at the 6- and 8-positions enhances its reactivity and potential utility in synthetic transformations, making it a valuable intermediate in organic synthesis.

Recent studies highlight the growing interest in halogenated coumarins due to their unique photophysical properties and bioactivity. Researchers are particularly focused on their role as fluorescent probes for bioimaging and as precursors for anticoagulant agents. The 6,8-dichloro substitution pattern in this compound offers distinct advantages in tuning electronic properties, which is critical for designing materials with optoelectronic applications. Additionally, its potential as a building block for pharmaceutical intermediates aligns with current trends in sustainable drug development.

From an industrial perspective, 6,8-Dichloro-4-hydroxycoumarin is gaining traction in the synthesis of specialty chemicals and functional materials. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) enables the construction of complex molecular architectures, addressing demands in high-performance material design. Environmental considerations also drive innovation, with efforts to optimize its production using green chemistry principles to minimize waste and energy consumption.

In the context of user-searched queries, common questions include: "What are the synthetic routes for 6,8-Dichloro-4-hydroxycoumarin?" and "How does halogenation affect coumarin bioactivity?" These reflect the compound's relevance in both academic and industrial settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are frequently employed to characterize its purity and structure, ensuring compliance with quality control standards.

Future research directions may explore its structure-activity relationships (SAR) in drug discovery or its integration into nanomaterials for advanced technologies. As the scientific community prioritizes multifunctional compounds, 6,8-Dichloro-4-hydroxycoumarin exemplifies how subtle structural modifications can unlock new functionalities. This aligns with broader interests in molecular engineering and precision chemistry, topics frequently searched in academic databases.

In summary, 6,8-Dichloro-4-hydroxycoumarin (CAS No. 36051-82-8) represents a versatile scaffold with cross-disciplinary applications. Its synthesis, properties, and potential uses continue to inspire innovation, making it a subject of enduring scientific and industrial relevance.